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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579

Essential Safety and Handling Guide for 4-Bromo-5-
fluoro-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Bromo-5-fluoro-2-nitroaniline (CAS No. 153505-36-3). Given the absence of a specific
Safety Data Sheet (SDS) for this compound, this information is synthesized from data on
structurally similar aromatic, halogenated, and nitro-containing aniline compounds. It is
imperative to handle this chemical with extreme caution due to its potential hazards.

Anticipated Hazards

Based on analogous compounds, 4-Bromo-5-fluoro-2-nitroaniline is anticipated to present
the following risks:

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1][2][3][4]

Skin and Eye Irritation: Expected to cause skin irritation and serious eye irritation.[1][2][3][4]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[5][6]

Aquatic Toxicity: Potentially toxic to aquatic life with long-lasting effects.[6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b129579?utm_src=pdf-interest
https://www.benchchem.com/product/b129579?utm_src=pdf-body
https://www.benchchem.com/product/b129579?utm_src=pdf-body
https://www.benchchem.com/product/b129579?utm_src=pdf-body
https://www.benchchem.com/product/b129579?utm_src=pdf-body
https://www.benchchem.com/product/b129579?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-fluoro-4-nitroaniline
https://www.tcichemicals.com/BE/en/sds/B4873_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2546814&productDescription=4-BROMO-2-NITROANILINE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-fluoro-4-nitroaniline
https://www.tcichemicals.com/BE/en/sds/B4873_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Nitro_2_piperidin_1_yl_aniline.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/16230?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure personnel safety. The following table

summarizes the required PPE.

Personal Protective

Specifications and

Body Part . .
Equipment Recommendations
Safety goggles with side Must be worn to protect
Eyes/Face ) ) )
protection or a face shield against splashes and dust.[7]
Gloves should be inspected for
] ] integrity before each use and
) Chemical-resistant gloves
Skin changed frequently. For

(e.g., Nitrile, Neoprene)

prolonged contact, double-

gloving is recommended.[5][7]

Lab coat or chemical-resistant
coveralls

To prevent skin contact with

the substance.[7]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Recommended when working
outside of a chemical fume
hood, if dust is generated, or if

irritation is experienced.[7]

Feet

Closed-toe, chemical-resistant

shoes

To protect against spills.[5]

Operational and Disposal Plans

Adherence to these procedures is essential for ensuring the safety of all personnel.

Handling and Storage

» Ventilation: Always handle 4-Bromo-5-fluoro-2-nitroaniline in a well-ventilated area,

preferably within a certified chemical fume hood.[5][8]

e Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors.[1] Avoid contact with

skin and eyes.[1][8] Do not eat, drink, or smoke in areas where the chemical is handled.[1]
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Container Handling: Keep containers tightly closed when not in use.[1]

Storage: Store in a dry, cool, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and acids.[7]

Spill Management

Evacuate: Clear the area of all personnel.
Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep or scoop up the material to avoid generating dust.
[7] For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

Collect: Place the contained material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as
hazardous waste according to local, state, and federal regulations.

First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][3][4]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][4]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][4]

Disposal
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e Chemical Waste: Dispose of 4-Bromo-5-fluoro-2-nitroaniline and any contaminated
materials as hazardous waste. Do not allow it to enter drains or the environment.

o Contaminated PPE: Double-bag all disposable PPE (gloves, etc.) in sealed plastic bags and
dispose of as hazardous waste.[5]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 4-Bromo-5-fluoro-
2-nitroaniline in a laboratory setting.
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Caption: Workflow for Safe Handling of 4-Bromo-5-fluoro-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 2-Bromo-5-fluoro-4-nitroaniline | C6H4BrFN202 | CID 57488513 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. tcichemicals.com [tcichemicals.com]

e 4. WERCS Studio - Application Error [assets.thermofisher.com]
e 5. benchchem.com [benchchem.com]

e 6. sigmaaldrich.com [sigmaaldrich.com]

e 7. benchchem.com [benchchem.com]

o 8. echemi.com [echemi.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-5-
fluoro-2-nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129579#personal-protective-equipment-for-handling-
4-bromo-5-fluoro-2-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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